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Compound Focus: Arsenic pentasulfide

CAS No.: 1303-34-0

Cat. No.: S613335

Key Properties and Temperature Effects

Understanding the basic properties of arsenic pentasulfide is crucial for optimizing its precipitation. Below

is a summary of its key characteristics [1] [2].

Property Description / Value

Chemical Formula As2Ss

Appearance Vivid, dark orange, opaque crystals [2]

Solubility in Water Very low; 0.0014 g/100 ml (at 0 °C) [3]

Decomposition Boils at ~500 °C [2] and hydrolyzes in boiling water [1] [2]
Stability Oxidizes in air at elevated temperatures [1] [2]

Based on its properties, temperature impacts precipitation efficiency in these key ways:

¢ Low-Temperature Precipitation: Arsenic pentasulfide is typically reprecipitated at low
temperatures by adding HCI to an ammonia solution of the fused mass [1] [2]. This minimizes
decomposition and loss of the product.
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¢ Instability at High Temperatures: The compound hydrolyzes in boiling water, breaking down into
arsenous acid, sulfur, and hydrogen sulfide [1] [2]. This means high temperatures during washing or
processing can significantly reduce yield.

¢ Solubility in Different Media: It is insoluble in acidic aqueous solutions but soluble in basic mediums
like ammonia, alkali hydroxides, and ammonium sulfide [4] [2]. Temperature control during these
dissolution and reprecipitation steps is critical for efficiency.

Standard Precipitation Protocol

Here is a detailed methodology for precipitating arsenic pentasulfide, incorporating temperature control

points.

© 2026 Smolecule. All rights reserved. 2/7 Tech Support


https://studfile.net/preview/409837/page:6/
https://en.wikipedia.org/wiki/Arsenic_pentasulfide
https://chemistry.stackexchange.com/questions/182722/is-arsenic-pentasulfide-soluble-in-50-nitric-acid-or-in-hot-dilute-nitric-acid
https://en.wikipedia.org/wiki/Arsenic_pentasulfide
https://www.smolecule.com/products/s613335?utm_src=pdf-body
https://www.smolecule.com/products/s613335?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O I e C U I e Specifications & Pricing

cidic Solution

ow Temperature

Click to download full resolution via product page
Workflow for Arsenic Pentasulfide Precipitation

Step-by-Step Procedure:
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e Prepare Acidic Solution: Start with an acidic solution of a soluble As(V) salt, such as orthoarsenic
acid (HsAsOa) or arsenic pentachloride (AsCls) [1] [2].

¢ Precipitate with H2S: Pass hydrogen sulfide (Hz2S) gas through the acidic solution at room
temperature to precipitate AszSs [1] [2].

¢ Filter: Collect the dark orange solid via filtration.

e Wash: Wash the precipitate with cold water to remove impurities without triggering hydrolysis [1] [2].

e Dry: Dry the final product at low temperatures to prevent thermal decomposition and oxidation [1]

2.

Alternative Synthesis Path

An alternative method involves a fusion technique [1] [2], outlined in the workflow below.

(Fuse into a Mass)

As2Ss Product

Click to download full resolution via product page

Alternative Fusion and Reprecipitation Workflow
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Troubleshooting Guide

This section addresses common issues researchers might face.

Problem Possible Cause Solution
Low Product Precipitation temperature too high, Ensure precipitation and washing are done
Yield causing hydrolysis [1] [2]. at low or room temperature.

Incomplete precipitation of As(V). Pass H2S gas for a longer duration to

ensure full saturation [1] [2].

Product Purity Oxidation of the product during Dry the product under vacuum or in an inert
Issues drying [1] [2]. atmosphere at low temperature.
Co-precipitation of impurities. Thoroughly wash the filtered precipitate

with cold water [1].

Precipitate Fails Solution is not sufficiently acidic [4].  Check and adjust the pH of the starting
to Form solution to ensure it is acidic.

Source of arsenic is not in the As(V)  Verify the oxidation state of the arsenic
state. starting material.

Frequently Asked Questions

Is arsenic pentasulfide soluble in nitric acid? Arsenic pentasulfide is insoluble in dilute hydrochloric acid
and dilute nitric acid. It is attacked by more concentrated nitric acid (e.g., 20-40%) with evolution of nitric

oxide, especially upon boiling or vigorous agitation [4].

In which solvents is arsenic pentasulfide soluble? As2Ss is soluble in basic media, including alkali
hydroxides (e.g., NaOH), ammonia solution, and ammonium sulfide, forming thioarsenate ions ([AsS4]37)

[1][4][2]. It is insoluble in water and acidic solutions [4] [3].

What is the key precaution regarding temperature? Avoid exposing the compound to elevated

temperatures in the presence of water or air. Hydrolysis occurs in boiling water, and it can oxidize in air
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when heated [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://studfile.net/preview/409837/page:6/
https://en.wikipedia.org/wiki/Arsenic_pentasulfide
https://www.smolecule.com/products/s613335?utm_src=pdf-custom-synthesis
https://studfile.net/preview/409837/page:6/
https://en.wikipedia.org/wiki/Arsenic_pentasulfide
https://en.wikipedia.org/wiki/Solubility_table
https://chemistry.stackexchange.com/questions/182722/is-arsenic-pentasulfide-soluble-in-50-nitric-acid-or-in-hot-dilute-nitric-acid
https://www.smolecule.com/products/b613335#temperature-effects-arsenic-pentasulfide-precipitation-efficiency
https://www.smolecule.com/products/b613335#temperature-effects-arsenic-pentasulfide-precipitation-efficiency
https://www.smolecule.com/products/b613335#temperature-effects-arsenic-pentasulfide-precipitation-efficiency
https://www.smolecule.com/products/b613335#temperature-effects-arsenic-pentasulfide-precipitation-efficiency
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s613335?utm_src=pdf-bulk
https://www.smolecule.com/products/s613335?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/s613335?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

